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Introduction

Bassianolide, a cyclooligomer depsipeptide, is a secondary metabolite produced by the
entomopathogenic fungus Beauveria bassiana. It is recognized as a significant virulence factor
in the fungal infection of insects. This technical guide provides an in-depth overview of the core
aspects of bassianolide's role in fungal pathogenesis, including its biosynthesis, mechanism of
action, and impact on host physiology. The information is tailored for researchers, scientists,
and drug development professionals interested in fungal secondary metabolites and their
potential applications.

Bassianolide: Structure and Biosynthesis

Bassianolide is a cyclic octadepsipeptide consisting of alternating D-a-hydroxyisovaleric acid
and L-N-methyl-leucine residues. Its production is orchestrated by a multifunctional non-
ribosomal peptide synthetase (NRPS) encoded by the bbBsls gene.[1][2] The targeted
inactivation of this gene results in the complete cessation of bassianolide production,
confirming its central role in the biosynthetic pathway.[2]

The biosynthesis of bassianolide is a complex process involving the iterative condensation of
dipeptidol monomers. The BbBsls enzyme contains specific domains that catalyze the
synthesis of an enzyme-bound dipeptidol intermediate from D-2-hydroxyisovalerate and L-
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leucine.[2] Subsequently, four of these monomer units are condensed and cyclized to form the

final bassianolide molecule.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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